Cas no 28030-16-2 (3-(4-methoxyphenyl)-2-oxopropanoic acid)

3-(4-methoxyphenyl)-2-oxopropanoic acid structure

28030-16-2 structure

Product Name:3-(4-methoxyphenyl)-2-oxopropanoic acid

CAS No:28030-16-2

MF:C₁₀H₁₀O₄

MW:194.184003353119

CID:859268

Update Time:2025-04-19

3-(4-methoxyphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

- Benzenepropanoic acid, 4-Methoxy-.alpha.-oxo-
- 3-(4-METHOXYPHENYL)-2-OXOPROPANOIC ACID
- 3-(4-methoxyphenyl)-2-oxopropanoic acid
- MDL： MFCD01444648
- Inchi： 1S/C10H10O4/c1-14-8-4-2-7(3-5-8)6-9(11)10(12)13/h2-5H,6H2,1H3,(H,12,13)
- InChI Key： AOPNPZIOVIPWMF-UHFFFAOYSA-N
- SMILES： COC1C=CC(CC(C(=O)O)=O)=CC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4

3-(4-methoxyphenyl)-2-oxopropanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M255681-100mg	4-methoxy-a-oxo-benzenepropanoic acid	28030-16-2		100mg	$ 70.00	2022-06-04
TRC	M255681-500mg	4-methoxy-a-oxo-benzenepropanoic acid	28030-16-2		500mg	$ 230.00	2022-06-04
TRC	M255681-1g	4-methoxy-a-oxo-benzenepropanoic acid	28030-16-2		1g	$ 340.00	2022-06-04
Enamine	EN300-43917-0.05g	3-(4-methoxyphenyl)-2-oxopropanoic acid	28030-16-2	95%	0.05g	$58.0	2023-04-30
Enamine	EN300-43917-0.1g	3-(4-methoxyphenyl)-2-oxopropanoic acid	28030-16-2	95%	0.1g	$86.0	2023-04-30
Enamine	EN300-43917-0.25g	3-(4-methoxyphenyl)-2-oxopropanoic acid	28030-16-2	95%	0.25g	$122.0	2023-04-30
Enamine	EN300-43917-0.5g	3-(4-methoxyphenyl)-2-oxopropanoic acid	28030-16-2	95%	0.5g	$192.0	2023-04-30
Enamine	EN300-43917-1.0g	3-(4-methoxyphenyl)-2-oxopropanoic acid	28030-16-2	95%	1g	$247.0	2023-04-30
Enamine	EN300-43917-2.5g	3-(4-methoxyphenyl)-2-oxopropanoic acid	28030-16-2	95%	2.5g	$490.0	2023-04-30
Enamine	EN300-43917-5.0g	3-(4-methoxyphenyl)-2-oxopropanoic acid	28030-16-2	95%	5g	$897.0	2023-04-30

3-(4-methoxyphenyl)-2-oxopropanoic acid Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
4. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives

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